Cas no 1421846-79-8 (3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoxazole)

3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoxazole structure
1421846-79-8 structure
Product Name:3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoxazole
CAS No:1421846-79-8
MF:C10H16BNO3
MW:209.049942970276
MDL:MFCD24040285
CID:2083737
Update Time:2025-04-21

3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoxazole Chemical and Physical Properties

Names and Identifiers

    • 3-Methylisoxazole-4-boronic Acid Pinacol Ester
    • 3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoxazole
    • 3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-oxazole
    • ZHXDQNNFDJRLCZ-UHFFFAOYSA-N
    • 5917AJ
    • SY028432
    • 3-Methylisoxazole-4-boronicAcidPinacolEster
    • Isoxazole, 3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoxazole
    • MDL： MFCD24040285
    • Inchi： 1S/C10H16BNO3/c1-7-8(6-13-12-7)11-14-9(2,3)10(4,5)15-11/h6H,1-5H3
    • InChI Key： ZHXDQNNFDJRLCZ-UHFFFAOYSA-N
    • SMILES： O1B(C2=CON=C2C)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 209.12200
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 241
  • Topological Polar Surface Area: 44.5

Experimental Properties

  • PSA: 44.49000
  • LogP: 1.28220

3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B101205-10mg
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3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoxazole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1421846-79-8)3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoxazole
Order Number:A885219
Stock Status:in Stock
Quantity:250mg/1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:14
Price ($):241.0/536.0/1768.0
Email:sales@amadischem.com

3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoxazole Related Literature

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1421846-79-8 (3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoxazole) Related Products

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Amadis Chemical Company Limited
(CAS:1421846-79-8)3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoxazole
A885219
Purity:99%/99%/99%
Quantity:250mg/1g/5g
Price ($):241.0/536.0/1768.0
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